Cas no 80913-69-5 (Leucine,N-[(2,4-dichlorophenoxy)acetyl]- (9CI))

• Product name: Leucine,N-[(2,4-dichlorophenoxy)acetyl]- (9CI)
• CAS No: 80913-69-5
• MF: C₁₄H₁₇Cl₂NO₄
• MW: 334.195082426071
• CID: 732693
• PubChem ID: 95426

Leucine,N-[(2,4-dichlorophenoxy)acetyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Leucine,N-[(2,4-dichlorophenoxy)acetyl]- (9CI)
• NSC-9205
• CCRIS 5702
• 80913-69-5
• AKOS008983698
• NSC 9203
• L-Leucine, N-((2,4-dichlorophenoxy)acetyl)-
• NSC-9203
• L-Leucine,4-dichlorophenoxy)acetyl]-
• Leucine,4-dichlorophenoxy)acetyl]-, L-
• 80913-68-4
• NSC9203
• Leucine, N-((2,4-dichlorophenoxy)acetyl)-, L-
• ((2,4-Dichlorophenoxy)acetyl)leucine
• N-((2,4-Dichlorophenoxy)acetyl)-L-leucine
• 2752-54-7
• NSC36036
• NSC9205
• N-[(2,4-Dichlorophenoxy)acetyl]-L-leucine
• [(2,4-Dichlorophenoxy)acetyl]leucine
• NSC-36036

• Inchi： InChI=1S/C14H17Cl2NO4/c1-8(2)5-11(14(19)20)17-13(18)7-21-12-4-3-9(15)6-10(12)16/h3-4,6,8,11H,5,7H2,1-2H3,(H,17,18)(H,19,20)
• InChI Key： ZPMLYWHLVRJLLM-UHFFFAOYSA-N
• SMILES： CC(C)CC(C(=O)O)NC(=O)COC1=C(C=C(C=C1)Cl)Cl

Computed Properties

• Exact Mass: 333.0534634g/mol
• Monoisotopic Mass: 333.0534634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.6Ų